N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H15N3O3S2/c1-17-10-11(8-15-17)22(18,19)16-9-12(13-4-2-6-20-13)14-5-3-7-21-14/h2-8,10,12,16H,9H2,1H3
• InChI Key: YTZRVHZRLOVFCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC(C2=CC=CO2)C3=CC=CS3
• Molecular Formula: C14H15N3O3S2
• DSSTOX Substance ID: DTXSID401147772
• Molecular Weight: 337.4 g/mol
• CAS RN: 2097924-41-7

Description

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-methyl-1H-pyrazole-4-sulfonamide, also known as FTY720 or fingolimod, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sphingosine-1-phosphate (S1P) receptor modulators and has been found to have immunomodulatory and anti-inflammatory properties.

Scientific Research Applications

Antibacterial and Anticancer Activities

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-methyl-1H-pyrazole-4-sulfonamide and its derivatives have been investigated for their potential antibacterial and anticancer activities. For instance, research aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety has shown that certain derivatives possess significant antibacterial properties, making them suitable for use as antibacterial agents (Azab, Youssef, & El‐Bordany, 2013). Additionally, some novel sulfonamide derivatives have been synthesized and characterized, demonstrating in vitro inhibition of metal complexes on human erythrocyte carbonic anhydrase isozymes I and II, indicating potential therapeutic applications (Büyükkıdan, Büyükkıdan, & Mert, 2017). Moreover, derivatives of Celecoxib, a known anti-inflammatory drug, have shown anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting the versatility of sulfonamide derivatives in medicinal chemistry (Küçükgüzel et al., 2013).

Enzyme Inhibition for Therapeutic Applications

The sulfonamide class of compounds has also been explored for their inhibitory properties against various enzymes, suggesting potential therapeutic applications. For example, sulfonamide derivatives have been evaluated for their in vitro inhibition against human carbonic anhydrase isozymes, indicating their potential as therapeutic agents for conditions such as glaucoma (Ilies et al., 2000). These studies underscore the importance of enzyme inhibition in drug development and the role of sulfonamide derivatives in these processes.

Antimicrobial and Antifungal Activities

Research has also been directed towards synthesizing chitosan Schiff bases with heterocyclic moieties, including pyrazole derivatives, to explore their antimicrobial and antifungal activities. The findings suggest that the type of Schiff base moiety significantly influences antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Hamed et al., 2020). This illustrates the ongoing efforts to leverage chemical synthesis for enhancing antimicrobial properties of compounds.